Cas no 110797-61-0 (Core 2 Ser)

• Product Name: Core 2 Ser
• CAS No: 110797-61-0
• MF: C₂₅H₄₃N₃O₁₈
• MW: 673.62
• CID: 4761346
• Update Time: 2025-10-24

Core 2 Ser Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-[O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→6)-O-[β-D-galactopyranosyl-(1→3)]-2-(acetylamino)-2-deoxy-α-D-galactopyranosyl]-
• Core 2 Ser

• Inchi： 1S/C25H43N3O18/c1-7(31)27-13-18(36)15(33)10(3-29)43-23(13)42-6-12-17(35)21(46-25-20(38)19(37)16(34)11(4-30)44-25)14(28-8(2)32)24(45-12)41-5-9(26)22(39)40/h9-21,23-25,29-30,33-38H,3-6,26H2,1-2H3,(H,27,31)(H,28,32)(H,39,40)/t9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19-,20+,21+,23+,24-,25-/m0/s1
• InChI Key： PIODDEUFDWESHE-WUNRMOGUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)[C@H]1[C@H]([C@H](O[C@@H]([C@@H]1NC(=O)C)OC[C@H](N)C(=O)O)CO[C@@H]1O[C@@H]([C@H]([C@@H]([C@H]1NC(=O)C)O)O)CO)O

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 1119.8±65.0 °C(Predicted)
• pka: 2.05±0.10(Predicted)

Additional information on Core 2 Ser

Core 2 Ser: A Comprehensive Overview of CAS No. 110797-61-0

Core 2 Ser, identified by the CAS registry number 110797-61-0, is a compound that has garnered significant attention in recent scientific research. This compound is notable for its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The name Core 2 Ser suggests a specific structural feature, likely related to its serine-containing core structure, which plays a crucial role in its functionality.

Recent studies have highlighted the importance of CAS No. 110797-61-0 in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery. The compound's structure has been optimized to enhance bioavailability and reduce off-target effects, which are critical factors in drug development.

The synthesis of Core 2 Ser involves a multi-step process that combines advanced organic chemistry techniques. Scientists have employed innovative methods, such as catalytic asymmetric synthesis and click chemistry, to achieve high yields and purity. These advancements have not only improved the production efficiency but also opened new avenues for exploring similar compounds with enhanced properties.

In terms of biological activity, CAS No. 110797-61-0 has demonstrated potent inhibitory effects on key enzymes involved in metabolic pathways. For instance, studies have shown that it can effectively inhibit the activity of serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. This makes Core 2 Ser a valuable tool for understanding disease mechanisms and developing targeted therapies.

Beyond its therapeutic potential, CAS No. 110797-61-0 has also found applications in materials science. Its unique chemical structure allows it to serve as a building block for creating advanced materials with tailored properties. Researchers have explored its use in the development of self-healing polymers and stimuli-responsive materials, which have potential applications in electronics, sensors, and biomedical devices.

The environmental impact of CAS No. 110797-61-0 has also been a topic of interest among scientists. Studies have investigated its biodegradability and toxicity profiles to ensure its safe use in various applications. Results indicate that the compound exhibits low toxicity and high biodegradability under controlled conditions, making it an eco-friendly option for industrial and medical purposes.

In conclusion, CAS No. 110797-61-0, or Core 2 Ser, represents a significant advancement in chemical research with diverse applications across multiple disciplines. Its unique properties, combined with cutting-edge synthesis methods and biological insights, position it as a key compound for future innovations in science and technology.